Cas no 1261769-37-2 (7-Chloronaphthalene-2-acetonitrile)

• Product Name: 7-Chloronaphthalene-2-acetonitrile
• CAS No: 1261769-37-2
• MF: C₁₂H₈ClN
• MW: 201.651621818542
• CID: 4936190
• Update Time: 2025-10-22

7-Chloronaphthalene-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Chloronaphthalene-2-acetonitrile

• Inchi： 1S/C12H8ClN/c13-12-4-3-10-2-1-9(5-6-14)7-11(10)8-12/h1-4,7-8H,5H2
• InChI Key： AHBSJFDZMOVSJV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=CC(CC#N)=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8

Additional information on 7-Chloronaphthalene-2-acetonitrile

Comprehensive Overview of 7-Chloronaphthalene-2-acetonitrile (CAS No. 1261769-37-2): Properties, Applications, and Industry Insights

7-Chloronaphthalene-2-acetonitrile (CAS No. 1261769-37-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This nitrile-substituted naphthalene derivative serves as a versatile intermediate in synthetic chemistry, particularly in the development of heterocyclic compounds and functional materials. Its molecular formula C₁₂H₈ClN combines a chlorinated naphthalene core with an acetonitrile functional group, enabling diverse reactivity patterns under controlled conditions.

Recent studies highlight the compound's role in catalyzed cross-coupling reactions, a topic frequently searched in academic databases and AI-driven platforms like Reaxys or SciFinder. Researchers are particularly interested in its potential to form C-C bonds in palladium-catalyzed processes, which aligns with the current industry focus on green chemistry and atom economy. The electron-withdrawing effect of the cyano group enhances the compound's utility in nucleophilic aromatic substitution reactions, making it valuable for constructing complex molecular architectures.

From a commercial perspective, 7-Chloronaphthalene-2-acetonitrile has emerged as a high-value chemical intermediate in the synthesis of OLED materials and liquid crystal displays (LCDs), addressing the growing demand for advanced display technologies. Analytical techniques such as HPLC purity analysis (99.5%+) and GC-MS characterization are critical quality control measures, as evidenced by frequent searches for "nitrile compound analysis methods" in scientific forums.

The compound's structure-activity relationship (SAR) has become a hot topic in medicinal chemistry circles, with particular relevance to kinase inhibitor development. Patent literature reveals its incorporation into biologically active scaffolds, though specific therapeutic applications remain proprietary. This aligns with frequent search queries about "naphthalene derivatives in drug discovery" across research platforms.

Environmental considerations have prompted investigations into the biodegradation pathways of chlorinated naphthalene derivatives, with recent studies published in Environmental Science & Technology addressing this concern. The compound's photostability under UV irradiation has also been examined, given the industry's focus on sustainable chemical design principles.

In material science applications, the planar naphthalene core of 7-Chloronaphthalene-2-acetonitrile facilitates π-π stacking interactions, making it valuable for designing organic semiconductors. This property connects to trending searches about "small molecule organic electronics," reflecting the compound's relevance in next-generation electronic devices.

Quality specifications for commercial batches typically require <1% of isomeric impurities, with strict control of heavy metal residues (Pb, Hg, As) below 10 ppm. These parameters respond to frequent queries about "pharmaceutical-grade nitrile compounds" in procurement discussions. Storage recommendations emphasize protection from moisture and oxidation, with inert atmosphere packaging being industry standard.

Recent methodological advances in continuous flow chemistry have improved the synthesis efficiency of this compound, reducing typical batch processing times by 40-60%. This development addresses common search terms like "process intensification for specialty chemicals" in chemical engineering literature.

Spectroscopic characterization of CAS 1261769-37-2 reveals distinctive IR absorption bands at 2220 cm^-1 (C≡N stretch) and 800 cm^-1 (C-Cl stretch), while ¹H NMR shows characteristic aromatic proton patterns between δ 7.4-8.2 ppm. These analytical fingerprints are frequently referenced in "spectral interpretation" educational searches.

The global market for naphthalene-based intermediates is projected to grow at 6.2% CAGR through 2030, with 7-Chloronaphthalene-2-acetonitrile occupying a niche but expanding segment. This growth correlates with increased R&D expenditure in specialty chemicals and advanced materials sectors worldwide.